molecular formula C6H10O3 B8743823 2-Propanone, 1-(1-oxopropoxy)- CAS No. 72845-79-5

2-Propanone, 1-(1-oxopropoxy)-

Cat. No.: B8743823
CAS No.: 72845-79-5
M. Wt: 130.14 g/mol
InChI Key: QCSKTFWPHGNBOR-UHFFFAOYSA-N
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Description

2-Propanone, 1-(1-oxopropoxy)- is a useful research compound. Its molecular formula is C6H10O3 and its molecular weight is 130.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

72845-79-5

Molecular Formula

C6H10O3

Molecular Weight

130.14 g/mol

IUPAC Name

2-oxopropyl propanoate

InChI

InChI=1S/C6H10O3/c1-3-6(8)9-4-5(2)7/h3-4H2,1-2H3

InChI Key

QCSKTFWPHGNBOR-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)OCC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of hydroxyacetone (190 g, 2.56 mol) and pyridine (210 ml, 2.6 mol) in ethyl acetate (1 L), propionyl chloride (197 g, 2.1 mol) was added dropwise at 5° C. The reaction liquid was stirred at room temperature for one hour, and then poured into water (700 ml). After phase separation, the organic layer was washed twice with a 1−N aqueous hydrochloric acid (700 ml), twice with water (700 ml), and once with saturated brine (500 ml), and dried over magnesium sulfate. After the magnesium sulfate was filtered out, the solvent was distilled off under reduced pressure, to obtain propionyloxyacetone (177 g, 1.36 mol). The thus-obtained propionyloxyacetone was used in the next process, without further purification.
Quantity
190 g
Type
reactant
Reaction Step One
Quantity
210 mL
Type
reactant
Reaction Step One
Quantity
197 g
Type
reactant
Reaction Step One
Quantity
1 L
Type
solvent
Reaction Step One
Name
Quantity
700 mL
Type
reactant
Reaction Step Two

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